Tetradodecylammonium chloride

• IUPAC Name: tetradodecylazanium;chloride
• InChI: InChI=1S/C48H100N.ClH/c1-5-9-13-17-21-25-29-33-37-41-45-49(46-42-38-34-30-26-22-18-14-10-6-2,47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4;/h5-48H2,1-4H3;1H/q+1;/p-1
• InChI Key: KEVJUENWYCMNET-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCC[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC.[Cl-]
• Molecular Formula: C48H100ClN
• DSSTOX Substance ID: DTXSID70554681
• Molecular Weight: 726.8 g/mol
• CAS RN: 82944-72-7

Description

Molecular Structure Analysis

The molecular formula of Tetradodecylammonium chloride is C48H100ClN. It has a molecular weight of 726.77 g/mol. The linear formula is [CH3(CH2)10CH2]4N (Cl).

Physical And Chemical Properties Analysis

TDAC has a molecular mass of 263.9 g/mol and a boiling point of 335°C. It exhibits a melting point of 259°C and a density of 0.89 g/cm3. TDAC is an amphipathic molecule having both hydrophobic and hydrophilic regions.

Scientific Research Applications

Hematite Floatability Mechanism

Tetradodecylammonium chloride is studied for its role in enhancing the floatability of hematite, an iron ore. It acts as a collector agent in mineral processing. High concentrations of this compound, relative to its critical micelle concentration (CMC), improve mineral recovery, particularly when surfactant monolayer coverage is attained and the zeta potential of the mineral surface is modified (Montes & Atenas, 2005).

Cellulose Functionalization

In the field of cellulose chemistry, different ionic liquids, including benzyldimethyl(tetradecyl)ammonium chloride, have been investigated. These ionic liquids can dissolve cellulose to a high concentration and facilitate the synthesis of cellulose derivatives like carboxymethyl cellulose and cellulose acetate without degrading the polymer or requiring a catalyst (Heinze, Schwikal, & Barthel, 2005).

Warfarin Blood Level Detection

This compound has been utilized in developing an ion-selective electrode for detecting warfarin levels in blood. This method is crucial in anticoagulant therapy to maintain drug concentration within a specific range. The use of this compound as an ion-exchanger in this context highlights its potential in biomedical applications (Saeedi et al., 2022).

Micellar Behavior in Water-Alcohol Mixtures

The critical micelle concentration and ionization degree of micelles of this compound have been studied. This research is significant in understanding the interactions and behaviors of micelles in different environments, which has implications in areas like drug delivery and material science (González-Pérez et al., 2003).

Sorption Mechanisms in Environmental Systems

The sorption behaviors of this compound on activated sludge have been investigated. This research is critical for understanding how this compound interacts with environmental systems, particularly in water treatment and pollution control processes (Ren et al., 2011).

Safety and Hazards

Tetradodecylammonium chloride may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray. In case of contact with skin or eyes, it is recommended to wash off with soap and plenty of water.

Mechanism of Action

Target of Action

Tetradodecylammonium chloride (TDDA) is primarily used as an ion-exchanger in the fabrication of ion-selective membranes . It interacts with various ions, including chloride and salicylate, which are abundant in blood .

Mode of Action

TDDA acts as a phase-transfer catalyst and surfactant . In the context of ion-selective electrodes, TDDA facilitates the transfer of ions across the interface between two phases . This interaction results in changes in the electrical potential of the electrode, which can be measured and correlated with the concentration of the target ion .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of TDDA are not well-studied. As a quaternary ammonium compound, it is likely to be poorly absorbed and predominantly excreted unchanged in the urine. Its large molecular weight (726.77 g/mol ) and hydrophobic nature may limit its bioavailability .

Result of Action

The primary result of TDDA’s action is the facilitation of ion transport across membranes . This can be utilized in the development of sensors for various ions, contributing to the advancement of point-of-care testing devices .

Action Environment

The efficacy and stability of TDDA are likely to be influenced by environmental factors such as temperature, pH, and the presence of other ions. For instance, the performance of ion-selective electrodes using TDDA may vary depending on the composition of the sample being tested .

Biochemical Analysis

Biochemical Properties

Tetradodecylammonium chloride is known to interact with various biomolecules in biochemical reactions. It is often used as an ion-exchanger in the fabrication of ion-selective membranes, demonstrating its interaction with various ions

Molecular Mechanism

It is known to act as an ion-exchanger, suggesting it may bind to ions and influence their activity

Metabolic Pathways

While it is known to act as an ion-exchanger

Transport and Distribution

This compound is known to act as an ion-exchanger, suggesting it may be involved in the transport and distribution of ions within cells and tissues

Q & A

Q1: How does Tetradodecylammonium chloride contribute to the performance of PVC gel actuators?

A1: this compound (TDACl), when added in small amounts (0.01 wt%) to plasticized PVC gels, can significantly improve the strain response of these gels to electric stimuli. [] This improvement is particularly noticeable at lower voltages (200-600V). Research suggests that the presence of TDACl influences the electrochemical properties of the gel, leading to enhanced electromechanical coupling and thus, a larger displacement for a given voltage. []

Q2: What makes this compound suitable for use in ion-selective electrodes designed for warfarin detection?

A2: this compound (TDACl) acts as an effective ion-exchanger in ion-selective electrodes (ISEs). [] In a study focusing on warfarin detection, TDACl was incorporated into the ion-selective membrane of the ISE. This membrane demonstrated a high sensitivity to warfarin, with a detection limit reaching 1.25 × 10−7 M in buffer solutions and 1.4 × 10−5 M directly in blood samples. [] This suggests that TDACl facilitates the selective binding and transport of warfarin ions, making it a promising component for warfarin-specific ISE development.

Q3: Can this compound be utilized in the creation of nanoparticles for drug delivery? What are the advantages?

A3: Yes, this compound can be used to create Indocyanine green (ICG) loaded nanoparticles through a technique called flash nanoprecipitation (FNP). [] The compound forms a hydrophobic ion pair with ICG, either pre-formed or in-situ during FNP, allowing for controlled encapsulation of ICG within the nanoparticles. This method allows for the creation of nanoparticles with tunable sizes and high ICG loading capacities, making them potentially valuable for drug delivery applications. []

Q4: How does the gelation of electrolytes using this compound impact the performance of dye-sensitized solar cells?

A4: Gelation of electrolytes using this compound (TDACl) as a low molecular mass gelator has been shown to improve the long-term stability of dye-sensitized solar cells (DSCs). [] While the gelation process decreases the diffusion coefficient of triiodide and iodide ions, leading to increased dark reaction at the electrode/electrolyte interface, it significantly enhances the device's resistance to degradation during accelerated aging tests compared to liquid electrolyte-based DSCs. []

Q5: How does this compound contribute to the detection of fluoride ions in aqueous solutions?

A5: this compound (TDACl), used as an anion exchanger alongside a silicon complex of 5,10,15-tritolylcorrole (SiTTCorr), plays a crucial role in enhancing the sensitivity of a naked-eye fluoride sensor. [] A specific ratio of ionophore to exchanger (2:1) proved optimal, enabling the detection of fluoride ions in a range relevant to drinking water safety (20 μg/L to 200 mg/L), with a detection limit of 9 μg/L. [] The sensor exhibits a distinct color change from dark pink to intense green with increasing fluoride concentration, allowing for visual assessment. []